Cas no 2226425-30-3 (methyl (3S)-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoate
• CAS No: 2226425-30-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5965527
• PubChem ID: 165695927
• Update Time: 2023-12-28

methyl (3S)-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-bromo-4-methylphenyl)-3-hydroxypropanoate
• EN300-1904096
• 2226425-30-3

• Inchi： 1S/C11H13BrO3/c1-7-3-4-8(9(12)5-7)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m0/s1
• InChI Key： BCHCPLAWBMHPNX-JTQLQIEISA-N
• SMILES： BrC1C=C(C)C=CC=1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų